Cas no 151334-06-4 (3-O-p-Coumaroyloleanolic acid)

• Product Name: 3-O-p-Coumaroyloleanolic acid
• CAS No: 151334-06-4
• MF: C₃₉H₅₄O₅
• MW: 602.843072414398
• CID: 1080672
• Update Time: 2025-11-02

3-O-p-Coumaroyloleanolic acid Chemical and Physical Properties

Names and Identifiers

• 3-O-p-Coumaroyloleanolic acid
• 3-O-(E)-Hydroxycinnamoyl oleanolic acid
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• Inchi： 1S/C39H54O5/c1-34(2)20-22-39(33(42)43)23-21-37(6)27(28(39)24-34)13-14-30-36(5)18-17-31(35(3,4)29(36)16-19-38(30,37)7)44-32(41)15-10-25-8-11-26(40)12-9-25/h8-13,15,28-31,40H,14,16-24H2,1-7H3,(H,42,43)/b15-10+/t28-,29-,30+,31-,36-,37+,38+,39-/m0/s1
• InChI Key： PSKOYUFGDWKJBO-CEDKKCENSA-N
• SMILES： O(C(/C=C/C1C=CC(=CC=1)O)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on 3-O-p-Coumaroyloleanolic acid

3-O-p-Coumaroyloleanolic Acid (CAS No. 151334-06-4): A Comprehensive Overview

3-O-p-Coumaroyloleanolic acid (CAS No. 151334-06-4) is a naturally occurring triterpenoid compound that has garnered significant attention in recent years due to its potential therapeutic properties. This compound, often referred to as 3-O-p-Coumaroyloleanolic acid, is a derivative of oleanolic acid, a well-known pentacyclic triterpenoid. The coumaroyl moiety attached to the oleanolic acid backbone enhances its biological activity, making it a subject of interest in pharmaceutical and nutraceutical research.

The chemical structure of 3-O-p-Coumaroyloleanolic acid features a triterpenoid skeleton with a coumaroyl ester group at the 3-position. This unique configuration contributes to its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Researchers have identified this compound in various plant species, particularly those used in traditional medicine, such as Ligustrum lucidum and Syzygium aromaticum.

One of the most compelling aspects of 3-O-p-Coumaroyloleanolic acid is its potential role in cancer prevention and treatment. Recent studies have shown that this compound can inhibit the proliferation of cancer cells by inducing apoptosis and suppressing angiogenesis. These findings align with the growing interest in natural products for cancer therapy, a topic frequently searched by users on platforms like Google and PubMed. The compound's ability to modulate key signaling pathways, such as NF-κB and PI3K/Akt, further underscores its therapeutic potential.

In addition to its anticancer properties, 3-O-p-Coumaroyloleanolic acid has demonstrated significant anti-inflammatory effects. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular disorders, diabetes, and neurodegenerative conditions. The compound's ability to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, makes it a promising candidate for developing new anti-inflammatory drugs. This aligns with the increasing demand for natural anti-inflammatory agents, a hot topic in health and wellness communities.

The antioxidant activity of 3-O-p-Coumaroyloleanolic acid is another area of interest. Oxidative stress is implicated in aging and various diseases, and compounds with antioxidant properties are highly sought after. Research indicates that this compound can scavenge free radicals and enhance the activity of endogenous antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. These properties make it a potential ingredient in anti-aging skincare products and dietary supplements, topics that frequently trend in consumer searches.

From a market perspective, the demand for 3-O-p-Coumaroyloleanolic acid is expected to grow, driven by the increasing popularity of plant-based therapeutics and natural health products. The compound's multifunctional bioactivity positions it as a valuable ingredient in the pharmaceutical, cosmetic, and nutraceutical industries. Companies specializing in botanical extracts and phytochemicals are actively exploring its commercial potential, responding to the rising consumer preference for natural and sustainable solutions.

In conclusion, 3-O-p-Coumaroyloleanolic acid (CAS No. 151334-06-4) is a versatile and biologically active compound with significant potential in various therapeutic applications. Its anti-inflammatory, antioxidant, and anticancer properties make it a subject of ongoing research and development. As the scientific community continues to uncover its mechanisms of action, this compound is poised to play a pivotal role in the future of natural medicine and healthcare innovation.